1-Quinolin-2-ylpiperidine-4-carboxamide

• IUPAC Name: 1-quinolin-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H17N3O/c16-15(19)12-7-9-18(10-8-12)14-6-5-11-3-1-2-4-13(11)17-14/h1-6,12H,7-10H2,(H2,16,19)
• InChI Key: WJYIVNZVUFJHNF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2=NC3=CC=CC=C3C=C2
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

1-Quinolin-2-ylpiperidine-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as Q-4-CA and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-Quinolin-2-ylpiperidine-4-carboxamide is not fully understood. However, it has been proposed that Q-4-CA inhibits the activity of certain enzymes that are essential for the growth and replication of cancer cells and viruses.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, which is a process of programmed cell death. Q-4-CA has also been found to modulate the immune system and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Quinolin-2-ylpiperidine-4-carboxamide in lab experiments is its potential applications in various fields of scientific research. However, there are some limitations to using Q-4-CA, such as its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on 1-Quinolin-2-ylpiperidine-4-carboxamide. One of the potential directions is to study its applications in the treatment of other diseases such as autoimmune disorders. Another direction is to investigate its potential as a drug delivery system for targeted therapy.
Conclusion:
This compound is a chemical compound that has shown potential applications in various fields of scientific research. Its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on Q-4-CA may lead to the development of new treatments for various diseases.

Synthesis Methods

The synthesis of 1-Quinolin-2-ylpiperidine-4-carboxamide has been achieved using various methods. One of the commonly used methods is the reaction of 2-aminobenzonitrile with piperidine-4-carboxylic acid in the presence of a catalyst. Another method involves the reaction of 2-chloroquinoline with piperidine-4-carboxylic acid in the presence of a reducing agent.

Scientific Research Applications

1-Quinolin-2-ylpiperidine-4-carboxamide has been found to have potential applications in various fields of scientific research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. Q-4-CA has also been studied for its antiviral properties and has shown potential in inhibiting the replication of the HIV virus.